Cas no 88726-00-5 (Octanenitrile, 4-chloro-)

Octanenitrile, 4-chloro- structure
Octanenitrile, 4-chloro- structure
Product Name:Octanenitrile, 4-chloro-
CAS No:88726-00-5
MF:C8H14ClN
MW:159.656461238861
CID:622994
PubChem ID:23266303
Update Time:2025-04-19

Octanenitrile, 4-chloro- Chemical and Physical Properties

Names and Identifiers

    • Octanenitrile, 4-chloro-
    • 4-chlorooctanenitrile
    • DTXSID00631934
    • 88726-00-5
    • Inchi: 1S/C8H14ClN/c1-2-3-5-8(9)6-4-7-10/h8H,2-6H2,1H3
    • InChI Key: MNXDCXISERBTRR-UHFFFAOYSA-N
    • SMILES: ClC(CCC#N)CCCC

Computed Properties

  • Exact Mass: 159.0814771g/mol
  • Monoisotopic Mass: 159.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent